Cas no 207564-82-7 (METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE)

Methyl 3-(4-chlorophenyl)-5-isoxazolecarboxylate is a synthetic organic compound featuring an isoxazole core substituted with a 4-chlorophenyl group and a methyl ester functionality. This structure imparts versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. The presence of the chlorophenyl moiety enhances its reactivity in cross-coupling and nucleophilic substitution reactions, while the ester group allows for further derivatization. Its stability under standard conditions and well-documented reactivity profile make it a practical choice for research and industrial applications. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE structure
207564-82-7 structure
Product Name:METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE
CAS No:207564-82-7
MF:C11H8ClNO3
MW:237.639122009277
CID:2840839
PubChem ID:776525
Update Time:2025-11-02

METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE
    • AKOS000672279
    • 207564-82-7
    • CS-0328346
    • 5-Isoxazolecarboxylic acid, 3-(4-chlorophenyl)-, methyl ester
    • DTXSID00354575
    • METHYL 3-(4-CHLOROPHENYL)ISOXAZOLE-5-CARBOXYLATE
    • CCG-106031
    • EN300-1723736
    • METHYL3-(4-CHLOROPHENYL)ISOXAZOLE-5-CARBOXYLATE
    • BBL021181
    • STK893887
    • Inchi: 1S/C11H8ClNO3/c1-15-11(14)10-6-9(13-16-10)7-2-4-8(12)5-3-7/h2-6H,1H3
    • InChI Key: MWTYUSPVRACXJH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=C(C(=O)OC)ON=1

Computed Properties

  • Exact Mass: 237.0192708Da
  • Monoisotopic Mass: 237.0192708Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.3Ų

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Additional information on METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE

Comprehensive Guide to METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE (CAS No. 207564-82-7): Properties, Applications, and Market Insights

METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE (CAS No. 207564-82-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This isoxazole derivative is characterized by its unique molecular structure, which combines a chlorophenyl group with a methyl carboxylate functionality. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in heterocyclic compounds like METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE is driven by their diverse applications in drug discovery and crop protection. Researchers are particularly intrigued by its potential as a building block for antimicrobial agents and anti-inflammatory drugs, topics that have become increasingly relevant in post-pandemic research trends. The compound's CAS number 207564-82-7 serves as a crucial identifier for scientists searching for reliable chemical data.

From a chemical perspective, METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE exhibits several noteworthy properties. The isoxazole ring in its structure contributes to its stability while allowing for various chemical modifications. This versatility answers a common search query about "modifiable pharmaceutical intermediates" in chemical databases. The chlorophenyl moiety enhances the compound's lipophilicity, a feature frequently investigated in drug design forums.

The synthesis of METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE typically involves condensation reactions between appropriate precursors, a process that has been optimized in recent years to improve yields and purity. This addresses another frequent search term: "efficient synthesis methods for isoxazole derivatives." The compound's methyl ester group makes it particularly useful for further chemical transformations, explaining its popularity in medicinal chemistry circles.

In pharmaceutical applications, CAS 207564-82-7 has shown promise as a precursor for potential central nervous system (CNS) drugs, aligning with current research trends in neurological disorders. Its structural similarity to known bioactive molecules makes it a subject of numerous patent applications, responding to the growing market demand for novel drug candidates. The agrochemical industry also values this compound for developing new-generation crop protection agents, particularly in formulations targeting resistant pest strains.

The market dynamics for METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE reflect broader trends in fine chemicals. With increasing R&D investments in specialty chemicals, suppliers of CAS 207564-82-7 have reported steady demand growth. This compound frequently appears in searches related to "high-value chemical intermediates" and "custom synthesis building blocks," indicating its commercial importance. Quality specifications typically require ≥98% purity, with HPLC being the preferred analytical method for verification.

Storage and handling recommendations for METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE follow standard protocols for organic compounds. It should be kept in airtight containers under ambient conditions, protected from moisture and direct sunlight. These precautions address common safety queries while ensuring compound stability during transportation and storage.

Recent scientific literature highlights innovative applications of 207564-82-7 in combinatorial chemistry and high-throughput screening platforms. Its compatibility with various reaction conditions makes it a favorite among chemists exploring structure-activity relationships. This aligns perfectly with current AI-driven drug discovery trends, where such versatile intermediates are in high demand.

For researchers sourcing METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE, important considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. These factors respond to frequent purchaser concerns in online chemical marketplaces. The compound's molecular weight of 237.66 g/mol and precise structural formula are critical identifiers for procurement specialists.

Environmental and regulatory aspects of CAS 207564-82-7 have been evaluated in accordance with international chemical safety guidelines. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling this chemical intermediate. This information addresses common compliance questions from industrial users.

The future outlook for METHYL 3-(4-CHLOROPHENYL)-5-ISOXAZOLECARBOXYLATE appears promising, with potential expansions into new application areas such as material science and catalysis. Its structural features continue to inspire novel research directions, making 207564-82-7 a compound worth watching in chemical innovation circles.

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